Cas no 1934854-20-2 (4-(Benzyloxy)-2-methoxy-6-chloropyridine)

4-(Benzyloxy)-2-methoxy-6-chloropyridine is a versatile chlorinated pyridine derivative featuring both benzyloxy and methoxy functional groups. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactive chloropyridine core and ether substituents. The benzyloxy group enhances solubility in organic solvents, while the methoxy and chloro substituents provide selective reactivity for further functionalization. Its well-defined structure makes it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is typically supplied with high purity, ensuring consistent performance in synthetic workflows. Proper handling is recommended due to its potential sensitivity to moisture and light.
4-(Benzyloxy)-2-methoxy-6-chloropyridine structure
1934854-20-2 structure
Product Name:4-(Benzyloxy)-2-methoxy-6-chloropyridine
CAS No:1934854-20-2
MF:C13H12ClNO2
MW:249.692882537842
MDL:MFCD30830194
CID:4784079
Update Time:2025-05-24

4-(Benzyloxy)-2-methoxy-6-chloropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Benzyloxy)-2-methoxy-6-chloropyridine
    • 4-(Benzyloxy)-2-methoxy-6-chloro pyridine
    • 2-chloro-6-methoxy-4-phenylmethoxypyridine
    • C(C1=CC=CC=C1)OC1=CC(=NC(=C1)OC)Cl
    • MDL: MFCD30830194
    • Inchi: 1S/C13H12ClNO2/c1-16-13-8-11(7-12(14)15-13)17-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
    • InChI Key: ATPJSPSCURMIFV-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=N1)OC)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 249.0556563 g/mol
  • Monoisotopic Mass: 249.0556563 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 31.4
  • Molecular Weight: 249.69

4-(Benzyloxy)-2-methoxy-6-chloropyridine Pricemore >>

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Additional information on 4-(Benzyloxy)-2-methoxy-6-chloropyridine

Recent Advances in the Study of 1934854-20-2 and 4-(Benzyloxy)-2-methoxy-6-chloropyridine in Chemical Biology and Pharmaceutical Research

The compound 1934854-20-2 and its derivative, 4-(Benzyloxy)-2-methoxy-6-chloropyridine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, especially in the context of targeting specific biological pathways and disease mechanisms. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and characterization of 4-(Benzyloxy)-2-methoxy-6-chloropyridine, a key intermediate in the production of more complex pharmaceutical agents. The compound's unique chemical structure, featuring a benzyloxy group and a chloropyridine core, makes it a versatile building block for further modifications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the purity and structural integrity of this compound. These efforts are crucial for ensuring the reproducibility and reliability of subsequent biological studies.

In the context of biological activity, preliminary investigations have revealed that 4-(Benzyloxy)-2-methoxy-6-chloropyridine exhibits promising interactions with certain enzyme targets. For instance, it has been shown to inhibit the activity of kinases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, molecular docking studies have provided insights into the binding modes of this compound, further elucidating its mechanism of action at the atomic level.

The broader implications of these findings extend to the development of novel therapeutic agents. By leveraging the structural features of 4-(Benzyloxy)-2-methoxy-6-chloropyridine, researchers are exploring its incorporation into more complex drug candidates. These efforts are supported by computational modeling and in vitro assays, which help predict the compound's pharmacokinetic and pharmacodynamic properties. Such multidisciplinary approaches are essential for advancing the compound from the bench to the clinic.

Looking ahead, ongoing research aims to optimize the synthesis of 1934854-20-2 and its derivatives, including 4-(Benzyloxy)-2-methoxy-6-chloropyridine, to enhance their biological efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into tangible medical benefits. As the field continues to evolve, these compounds may play a pivotal role in addressing unmet medical needs and improving patient outcomes.

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